Cas no 1248815-46-4 (1-(Pyrazin-2-yl)hexan-1-one)

1-(Pyrazin-2-yl)hexan-1-one structure
1-(Pyrazin-2-yl)hexan-1-one structure
Product Name:1-(Pyrazin-2-yl)hexan-1-one
CAS No:1248815-46-4
MF:C10H14N2O
MW:178.230962276459
CID:1032067
PubChem ID:22507174
Update Time:2025-04-20

1-(Pyrazin-2-yl)hexan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(Pyrazin-2-yl)hexan-1-one
    • 1-pyrazin-2-ylhexan-1-one
    • 1248815-46-4
    • DTXSID20626347
    • 1-Hexanone, 1-(2-pyrazinyl)-
    • AKOS011913505
    • 2-Hexanoylpyrazine
    • Inchi: 1S/C10H14N2O/c1-2-3-4-5-10(13)9-8-11-6-7-12-9/h6-8H,2-5H2,1H3
    • InChI Key: YGFVVWJPJVDJGW-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC=CN=1)CCCCC

Computed Properties

  • Exact Mass: 178.110613074g/mol
  • Monoisotopic Mass: 178.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 42.8Ų

1-(Pyrazin-2-yl)hexan-1-one Pricemore >>

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